Cas no 61423-50-5 (2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)-)
61423-50-5 structure
Product Name:2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)-
CAS No:61423-50-5
MF:C9H17NO2
MW:171.23678278923
CID:480013
PubChem ID:57056660
Update Time:2025-04-19
2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)-
- methyl 3-(diethylamino)-2-methylprop-2-enoate
- DTXSID00720175
- 61423-50-5
-
- Inchi: 1S/C9H17NO2/c1-5-10(6-2)7-8(3)9(11)12-4/h7H,5-6H2,1-4H3
- InChI Key: LDQCDYOCJQNJBH-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)=CN(CC)CC)=O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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